Cas no 1699459-16-9 (4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one
• CAS No: 1699459-16-9
• MF: C₉H₇BrClNO₂
• MW: 276.514380693436
• CID: 5998227
• PubChem ID: 108394807
• Update Time: 2025-10-28

4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one
• EN300-1910975
• 1699459-16-9

• Inchi： 1S/C9H7BrClNO2/c10-5-1-2-7(11)6(3-5)8-4-14-9(13)12-8/h1-3,8H,4H2,(H,12,13)
• InChI Key： ZDZDCRBOARVBTM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1COC(N1)=O)Cl

Computed Properties

• Exact Mass: 274.93487g/mol
• Monoisotopic Mass: 274.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one

Research Brief on 4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one (CAS: 1699459-16-9): Recent Advances and Applications

4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one (CAS: 1699459-16-9) is a structurally unique oxazolidinone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and therapeutic potential.

The oxazolidinone core of 4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one is known for its role in inhibiting bacterial protein synthesis, making it a promising candidate for combating antibiotic-resistant pathogens. Recent in vitro studies have demonstrated its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE), with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead compound for next-generation antibiotics.

In addition to its antimicrobial properties, 4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one has shown promising anti-inflammatory effects in preclinical models. Mechanistic studies indicate that it modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This dual functionality—antimicrobial and anti-inflammatory—positions it as a compelling candidate for treating complex infections accompanied by inflammatory responses.

Recent synthetic advancements have optimized the production of 4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one, achieving higher yields and purity through novel catalytic methods. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and chloro substituents efficiently. These improvements are critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one. Current research is focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials, with preliminary data expected within the next two years.

In conclusion, 4-(5-bromo-2-chlorophenyl)-1,3-oxazolidin-2-one represents a multifaceted compound with significant therapeutic potential. Its dual antimicrobial and anti-inflammatory activities, coupled with recent synthetic breakthroughs, underscore its value in addressing unmet medical needs. Continued research and development will be essential to fully realize its clinical applications.